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Compound of Interest |

tert-Butyl 7-bromo-3,4-
Compound Name: dihydroisoquinoline-2(1H)-

carboxylate

Cat. No.: B153495

\ J

An In-depth Technical Guide to the Safety and Handling of tert-Butyl 7-bromo-3,4-
dihydroisoquinoline-2(1H)-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for tert-Butyl 7-bromo-
3,4-dihydroisoquinoline-2(1H)-carboxylate (CAS No. 258515-65-0), a key intermediate in
pharmaceutical research and development. Adherence to these guidelines is crucial for
ensuring laboratory safety and maintaining the integrity of experimental outcomes.

Chemical Identification and Physical Properties

tert-Butyl 7-bromo-3,4-dihydroisoquinoline-2(1H)-carboxylate is a heterocyclic compound
widely utilized in the synthesis of various biologically active molecules.[1] Its physical and
chemical properties are summarized below.
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Property Value Reference
CAS Number 258515-65-0 [21[3][41[5]
Molecular Formula C14H1sBrNO:2 [2][4]
Molecular Weight 312.21 g/mol [4]
Appearance Solid [2][6]
Boiling Point 374.2 °C at 760 mmHg [2]

Storage Temperature

-20°C

[417]

Purity

Typically 296%

[4]

Hazard Identification and Safety Precautions

This compound is classified as hazardous. The following table summarizes its GHS hazard

statements and corresponding precautionary measures.

GHS Classification = Hazard Statement Signal Word Pictogram
Acute toxicity, oral H302: Harmful if ]
Warning GHSO07 (Harmful)
(Category 4) swallowed
Skin
o H315: Causes skin ]
corrosion/irritation S Warning GHSO07 (Harmful)
irritation
(Category 2)
Serious eye )
o H319: Causes serious ]
damage/eye irritation S Warning GHSO07 (Harmful)
eye irritation
(Category 2A)
Specific target organ
toxicity, single
) H335: May cause ]
exposure; Respiratory ) o Warning GHSO07 (Harmful)
o respiratory irritation
tract irritation
(Category 3)
Precautionary Statements:
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e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

First Aid Measures

In case of exposure, follow these first-aid procedures:
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.[6]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes.[6]
Skin Contact . . L
Remove contaminated clothing. If skin irritation

occurs, get medical advice/attention.[6]

Rinse cautiously with water for several minutes.

[6][8] Remove contact lenses, if present and
Eye Contact ] o

easy to do. Continue rinsing for at least 15

minutes.[6][8] Get immediate medical attention.

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.[6]
Ingestion Never give anything by mouth to an

unconscious person. Call a POISON CENTER

or doctor/physician if you feel unwell.

Handling, Storage, and Disposal

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[6][8]

Avoid direct contact with the substance. Wear appropriate personal protective equipment
(PPE), including chemical-resistant gloves, a lab coat, and safety goggles.[6][8]

Avoid the formation of dust and aerosols.[6]

Wash hands thoroughly after handling.[6][8]
Storage:

« Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4][6]
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e The recommended storage temperature is -20°C.[4][7]

» Keep away from incompatible materials such as strong oxidizing agents.[8]
Disposal:

o Dispose of waste material in accordance with local, state, and federal regulations.

¢ Do not allow the material to enter drains or watercourses.

Experimental Protocol: Synthesis of tert-Butyl 7-
bromo-3,4-dihydroisoquinoline-2(1H)-carboxylate

The following is a representative protocol for the synthesis of the title compound.[3] All
operations should be performed in a fume hood with appropriate PPE.

Materials:

e 7-bromo-1,2,3,4-tetrahydroisoquinoline
o Di-tert-butyl dicarbonate (Bocz20)

e Sodium carbonate (Naz2COs)

o Tetrahydrofuran (THF)

o Water (H20)

o Ethyl acetate (EtOAC)

e Anhydrous sodium sulfate (Na2S0a4)

» Round-bottom flask

o Magnetic stirrer

e Separatory funnel
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e Rotary evaporator
Procedure:

e To a solution of 7-bromo-1,2,3,4-tetrahydroisoquinoline (1 equivalent) in a mixture of THF
and water, add sodium carbonate (2 equivalents).

 Stir the mixture at room temperature.

o Slowly add di-tert-butyl dicarbonate (1.5 equivalents).

» Continue stirring the reaction mixture at room temperature overnight.
» Monitor the reaction progress by an appropriate method (e.g., TLC).

e Upon completion, dilute the reaction mixture with water.

o Extract the product with ethyl acetate (3 times).

o Combine the organic layers and dry over anhydrous sodium sulfate.

» Filter the mixture and concentrate the filtrate under reduced pressure using a rotary
evaporator to obtain the crude product.

o Purify the product as necessary.

Visualized Workflows

To ensure safe handling and proper experimental execution, the following workflows are
provided.
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General Chemical Handling Workflow

Risk Assessment

Identify Hazards

Select & Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Prepare Work Area
(Fume Hood, Spill Kit)

Weigh/Measure Chemical

Perform Experiment

Decontaminate Work Area

Properly Dispose of Waste

Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: General workflow for safely handling chemical reagents in a laboratory setting.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b153495?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis Experimental Workflow

Preparation

Dissolve Reactant & Base
in THF/Water

Add Boc:20 to the Mixture

Stir Overnight
at Room Temperature

Workup & Purification

Dilute with Water

l

Extract with Ethyl Acetate

l

Dry Organic Layer

Concentrate under
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Purify Product
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Caption: Step-by-step workflow for the synthesis of the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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